Cas no 71718-88-2 (1-Phenyl-N-(pyridin-3-ylmethylene)methanamine)

• Product Name: 1-Phenyl-N-(pyridin-3-ylmethylene)methanamine
• CAS No: 71718-88-2
• MF: C₁₃H₁₂N₂
• MW: 196.247782707214
• MDL: MFCD00962846
• CID: 90545
• PubChem ID: 3851439
• Update Time: 2025-04-18

1-Phenyl-N-(pyridin-3-ylmethylene)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-Phenyl-N-(pyridin-3-ylmethylene)methanamine
• N-BENZYL-N-(3-PYRIDYLMETHYLENE)AMINE
• benzyl-pyridin-3-ylmethylene-amine
• N-BENZYL-N-(PYRIDIN-3-YLMETHYLENE)AMINE
• FT-0694385
• SCHEMBL7667162
• WCA71888
• AKOS016004839
• benzyl[(pyridin-3-yl)methylidene]amine
• SCHEMBL7667155
• (E)-N-Benzyl-1-(pyridin-3-yl)methanimine
• N-benzyl-1-pyridin-3-ylmethanimine
• 71718-88-2
• (E)-1-phenyl-N-(pyridin-3-ylmethylene)methanamine
• DTXSID90397315
• benzyl(pyridin-3-ylmethylidene)amine

• MDL： MFCD00962846
• Inchi： 1S/C13H12N2/c1-2-5-12(6-3-1)9-15-11-13-7-4-8-14-10-13/h1-8,10-11H,9H2/b15-11+
• InChI Key： DXDPRQLAIWIMDP-RVDMUPIBSA-N
• SMILES： N(=C/C1C=NC=CC=1)\CC1C=CC=CC=1

Computed Properties

• Exact Mass: 196.10000
• Monoisotopic Mass: 196.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 195
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1
• Topological Polar Surface Area: 25.2A^2

Experimental Properties

• Color/Form: 。
• Density: 1.01
• Boiling Point: 333.8°C at 760 mmHg
• Flash Point: 155.6°C
• Refractive Index: 1.567
• PSA: 25.25000
• LogP: 2.70070
• Solubility: 。